Cas no 1998607-88-7 ((1S)-1-(2-chloro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(2-chloro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1998607-88-7
• MF: C₉H₈ClF₃O₂
• MW: 240.606832504272
• CID: 6209411
• PubChem ID: 165713833
• Update Time: 2025-07-22

(1S)-1-(2-chloro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-chloro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-ol
• EN300-1952364
• 1998607-88-7

• Inchi： 1S/C9H8ClF3O2/c1-15-6-4-2-3-5(10)7(6)8(14)9(11,12)13/h2-4,8,14H,1H3/t8-/m0/s1
• InChI Key： ZHACBJITONSRDR-QMMMGPOBSA-N
• SMILES： ClC1=CC=CC(=C1[C@@H](C(F)(F)F)O)OC

Computed Properties

• Exact Mass: 240.0164917g/mol
• Monoisotopic Mass: 240.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on (1S)-1-(2-chloro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-ol

Compound Introduction: (1S)-1-(2-chloro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1998607-88-7)

The compound (1S)-1-(2-chloro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-ol, identified by its CAS number 1998607-88-7, represents a significant advancement in the field of pharmaceutical chemistry. This chiral alcohol, featuring a trifluoromethyl group and a methoxy-substituted aromatic ring, has garnered attention due to its unique structural and functional properties. The presence of a stereocenter at the (1S) configuration adds an additional layer of complexity and interest, making it a valuable candidate for further research and development.

In recent years, the demand for fluorinated compounds in medicinal chemistry has surged due to their enhanced metabolic stability and improved bioavailability. The trifluoromethyl group in this molecule contributes to these desirable characteristics by increasing lipophilicity and resistance to enzymatic degradation. This makes (1S)-1-(2-chloro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-ol a promising candidate for the synthesis of novel therapeutic agents.

The aromatic ring substituted with both chloro and methoxy groups introduces further functional diversity, allowing for various chemical modifications. These substituents can influence the electronic properties of the molecule, affecting its reactivity and interaction with biological targets. Such structural features are often exploited in drug design to optimize binding affinity and selectivity.

Current research in the field of fluorinated pharmaceuticals has highlighted the importance of stereochemistry in drug efficacy. The (1S) configuration of the stereocenter in (1S)-1-(2-chloro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-ol is particularly noteworthy, as it can significantly impact the molecule's biological activity. Studies have shown that enantiomeric purity is crucial for achieving desired pharmacological effects, and this compound's well-defined stereochemistry makes it an attractive subject for further investigation.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex fluorinated molecules. Techniques such as asymmetric synthesis and catalytic fluorination have played a pivotal role in accessing novel structures like (1S)-1-(2-chloro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-ol. These methods not only improve yield but also enhance purity, reducing the need for extensive purification steps.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural motifs make it a valuable building block for agrochemicals and specialty chemicals. The combination of electronic and steric effects provided by the substituents can be leveraged to design molecules with specific biological activities.

In conclusion, (1S)-1-(2-chloro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1998607-88-7) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features, including the trifluoromethyl group and chiral center, make it an ideal candidate for developing novel therapeutic agents. Ongoing research continues to explore its applications in various fields, underscoring its importance as a chemical entity.